2-(8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide

• IUPAC Name: 2-[8-(3,5-dimethylpyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,6-dioxopurin-1-yl]acetamide
• InChI: InChI=1S/C17H23N7O4/c1-5-28-7-6-22-13-14(19-16(22)24-11(3)8-10(2)20-24)21(4)17(27)23(15(13)26)9-12(18)25/h8H,5-7,9H2,1-4H3,(H2,18,25)
• InChI Key: KWHHHYSFUCZNMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CC(=O)N)C
• Molecular Formula: C17H23N7O4
• Molecular Weight: 389.4 g/mol

Description

2-(8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide is a useful research compound. Its molecular formula is C17H23N7O4 and its molecular weight is 389.416. The purity is usually 95%.
BenchChem offers high-quality 2-(8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Selective Antagonist for Adenosine Receptors

One study highlights the compound's application as a selective antagonist ligand for A2B adenosine receptors. A precursor, labeled with tritium, demonstrated high affinity for human A2B receptors expressed in CHO cells, showcasing its potential as a pharmacological tool for characterizing the A2B adenosine receptor subtype (Baraldi et al., 2004).

Synthesis of Coordination Complexes

Another study explored the synthesis and characterization of novel coordination complexes constructed from pyrazole-acetamide derivatives. These complexes demonstrated significant antioxidant activity, suggesting their potential in the development of new antioxidant agents (Chkirate et al., 2019).

Role in Herbicide Action

Research into the action of chloroacetamide herbicides, which include compounds structurally related to the query chemical, provides insights into the inhibition of fatty acid synthesis in certain algae, indicating a possible avenue for the development of new herbicidal agents (Weisshaar & Böger, 1989).

Antipsychotic Potential

The compound's structural analogs have been evaluated for their antipsychotic-like profile in animal behavior tests, offering a new perspective on the design of antipsychotic drugs that do not interact with dopamine receptors, thus potentially reducing side effects associated with current treatments (Wise et al., 1987).